3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate

• IUPAC Name: 3-oxo-3-prop-2-enoxypropanoate
• InChI: InChI=1S/C6H8O4/c1-2-3-10-6(9)4-5(7)8/h2H,1,3-4H2,(H,7,8)/p-1
• InChI Key: NIRPGSVZBIOSJB-UHFFFAOYSA-M
• Canonical SMILES: C=CCOC(=O)CC(=O)[O-]
• Molecular Formula: C6H7O4-
• DSSTOX Substance ID: DTXSID40621637
• Molecular Weight: 143.12 g/mol
• CAS RN: 113240-46-3

Description

3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Acryloylacetone oxime or AAON and is synthesized through a simple chemical reaction. In

Mechanism of Action

The mechanism of action of 3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate is not well understood. However, it is believed that this compound acts as a nucleophile and forms covalent bonds with various metal ions. The metal complexes formed by this compound have been shown to exhibit unique properties, which have been studied in detail.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, this compound has been shown to be relatively non-toxic and has low acute toxicity. This compound has also been shown to be stable under various conditions, which makes it an ideal candidate for various applications in scientific research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate is its high yield and purity. This compound is relatively easy to synthesize and can be purified through recrystallization. This compound is also stable under various conditions, which makes it an ideal candidate for various applications in scientific research.
One of the limitations of this compound is that its mechanism of action is not well understood. Additionally, this compound has limited solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for research on 3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate. One area of research is in the development of new metal complexes using this compound as a ligand. These metal complexes can be studied for their potential applications in catalysis, sensing, and imaging.
Another area of research is in the synthesis of new organic compounds using this compound as a building block. These compounds can be studied for their potential applications in drug discovery.
Finally, the mechanism of action of this compound can be studied in more detail to gain a better understanding of its properties and potential applications in scientific research.
Conclusion:
In conclusion, this compound is a chemical compound with various potential applications in scientific research. This compound is relatively easy to synthesize and has high yield and purity. The future directions for research on this compound include the development of new metal complexes, the synthesis of new organic compounds, and the study of its mechanism of action.

Scientific Research Applications

3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate has various potential applications in scientific research. One of the primary areas of research is in the field of coordination chemistry, where this compound is used as a ligand for metal ions. This compound has been shown to form stable complexes with various metal ions, including copper, nickel, and cobalt. These metal complexes have been studied for their potential applications in catalysis, sensing, and imaging.
Another area of research is in the field of organic synthesis, where this compound is used as a building block for the synthesis of various organic compounds. This compound has been utilized in the synthesis of various heterocyclic compounds, which have been studied for their potential applications in drug discovery.